Cas no 1219982-42-9 (4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride)

• Product Name: 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride
• CAS No: 1219982-42-9
• MF: C₁₅H₂₄ClNO
• MW: 269.810163497925
• CID: 4687602
• Update Time: 2025-09-27

4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Pentyl)phenyl 3-pyrrolidinyl ether hydrochloride
• 3-(4-(tert-Pentyl)phenoxy)pyrrolidine hydrochloride
• 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride
• 3-[4-(2-methylbutan-2-yl)phenoxy]pyrrolidine hydrochloride

• Inchi： 1S/C15H23NO.ClH/c1-4-15(2,3)12-5-7-13(8-6-12)17-14-9-10-16-11-14;/h5-8,14,16H,4,9-11H2,1-3H3;1H
• InChI Key： HYYXJJRNAFFFOS-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)C(C)(C)CC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 231
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride

Introduction to 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride (CAS No. 1219982-42-9)

4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride, identified by its Chemical Abstracts Service (CAS) number 1219982-42-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a tert-pentyl substituent on a phenyl ring and an ether linkage to a pyrrolidinyl moiety, has garnered attention due to its structural complexity and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug discovery and development.

The structural framework of 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride combines aromatic and heterocyclic elements, which are frequently encountered in bioactive molecules. The tert-pentyl group introduces a bulky, lipophilic moiety that can influence the compound's pharmacokinetic properties, such as membrane permeability and metabolic stability. Meanwhile, the pyrrolidinyl ring, a common scaffold in many pharmacologically active agents, contributes to the compound's ability to interact with biological targets. The ether linkage between the phenyl and pyrrolidinyl portions adds another layer of structural diversity, potentially affecting both the compound's solubility and its ability to engage with biological receptors.

In recent years, there has been growing interest in the development of novel compounds that incorporate structural motifs similar to 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride. These studies have been driven by the need for new therapeutic agents with improved efficacy and reduced side effects. For instance, researchers have explored derivatives of this class of compounds for their potential applications in treating neurological disorders, where the interaction with specific neurotransmitter receptors is crucial. The unique combination of aromatic and heterocyclic components in this molecule makes it an attractive scaffold for designing drugs that can modulate central nervous system activity.

One of the most compelling aspects of 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride is its potential as a lead compound for further optimization. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its biological profile. For example, substituents on the phenyl ring or the pyrrolidinyl nitrogen can be altered to enhance binding affinity or selectivity for specific targets. Additionally, the hydrochloride salt form ensures that the compound is well-suited for formulation into pharmaceutical products, such as tablets or injectables.

Recent advancements in computational chemistry have also played a significant role in studying compounds like 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride. Molecular modeling techniques allow researchers to predict how these molecules might interact with biological targets at the atomic level. This approach has been particularly useful in identifying potential drug candidates early in the discovery process, reducing the time and cost associated with traditional experimental screening methods. By leveraging these computational tools, scientists can design more effective experiments and prioritize compounds based on their predicted biological activity.

The synthesis of 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the ether linkage between the phenyl and pyrrolidinyl moieties, followed by conversion to the hydrochloride salt. Each step requires precise manipulation of reagents and catalysts to achieve optimal results. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for large-scale drug development.

The pharmacological profile of 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride is still under investigation, but preliminary studies suggest that it may exhibit a range of biological activities. For example, it has shown promise as a potential modulator of enzyme activity or receptor binding in vitro. These early findings are encouraging and warrant further exploration in vivo. Animal models provide a critical step in assessing the compound's efficacy and safety before it can be considered for human clinical trials. By evaluating its behavior in living systems, researchers can gain valuable insights into its potential therapeutic applications.

The regulatory landscape for new pharmaceutical compounds like 4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride is stringent but well-established. Regulatory agencies require extensive data on a drug's safety and efficacy before it can be approved for use in patients. This process involves preclinical studies followed by multiple phases of clinical trials. Each phase provides increasingly detailed information about how the drug affects humans, allowing regulators to make informed decisions about its approval status. Companies developing new drugs must navigate this complex regulatory environment carefully to ensure that their products meet all necessary standards.

In conclusion,4-(tert-Pentyl)phenyl 3-pyrrolidinyl etherhydrochloride (CAS No. 1219982-42-9) represents a promising candidate for further research in pharmaceutical chemistry and medicinal biology. Its unique structural features make it an attractive scaffold for designing new therapeutic agents with potential applications across multiple disease areas. As research continues to uncover new insights into its biological activity,this compound holds significant promise as part of ongoing efforts to develop safer more effective treatments for human diseases.